Glyceryl 1,3-distearate-2-oleate
Glyceryl 1,3-distearate-2-oleate
1,3-Distearoyl-2-oleoyl glycerol is a triacylglycerol that contains stearic acid at the sn-1 and sn-3 positions and oleic acid at the sn-2 position. It has been found in Kpangnana, Chinese tallow, and cocoa butters. 1,3-Distearoyl-2-oleoyl glycerol increases the phagocytic function of reticulo-endothelial cells in mice when administered at doses of 5 and 10 mg per animal.
Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate), also known as 1, 3-distearo-2-olein or 2-oeoyl-1, 3-distearin, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) can be found in cocoa and cocoa products and fats and oils. This makes glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) a potential biomarker for the consumption of these food products.
Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate), also known as 1, 3-distearo-2-olein or 2-oeoyl-1, 3-distearin, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) can be found in cocoa and cocoa products and fats and oils. This makes glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
2846-04-0
VCID:
VC21187687
InChI:
InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h27,30,54H,4-26,28-29,31-53H2,1-3H3/b30-27-
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula:
C57H108O6
Molecular Weight:
889.5 g/mol
Glyceryl 1,3-distearate-2-oleate
CAS No.: 2846-04-0
Cat. No.: VC21187687
Molecular Formula: C57H108O6
Molecular Weight: 889.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,3-Distearoyl-2-oleoyl glycerol is a triacylglycerol that contains stearic acid at the sn-1 and sn-3 positions and oleic acid at the sn-2 position. It has been found in Kpangnana, Chinese tallow, and cocoa butters. 1,3-Distearoyl-2-oleoyl glycerol increases the phagocytic function of reticulo-endothelial cells in mice when administered at doses of 5 and 10 mg per animal. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate), also known as 1, 3-distearo-2-olein or 2-oeoyl-1, 3-distearin, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) is primarily located in the membrane (predicted from logP) and adiposome. Outside of the human body, glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) can be found in cocoa and cocoa products and fats and oils. This makes glycerol 1, 3-dioctadecanoate 2-(9Z-octadecenoate) a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 2846-04-0 |
| Molecular Formula | C57H108O6 |
| Molecular Weight | 889.5 g/mol |
| IUPAC Name | [3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate |
| Standard InChI | InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h27,30,54H,4-26,28-29,31-53H2,1-3H3/b30-27- |
| Standard InChI Key | RBLADLVPSYELCA-IKPAITLHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Melting Point | 40.5-42.5°C |
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